Cas no 2640877-51-4 (methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine)

• Product Name: methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine
• CAS No: 2640877-51-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5316249
• PubChem ID: 155799731
• Update Time: 2025-06-07

methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine
• AKOS040725042
• 2640877-51-4
• F6755-4772
• N,1-Dimethyl-N-[(tetrahydro-2H-pyran-2-yl)methyl]-1H-1,2,4-triazole-5-methanamine

• Inchi： 1S/C11H20N4O/c1-14(7-10-5-3-4-6-16-10)8-11-12-9-13-15(11)2/h9-10H,3-8H2,1-2H3
• InChI Key： AOGYIPNGIZTNDS-UHFFFAOYSA-N
• SMILES： N1(C)C(CN(C)CC2OCCCC2)=NC=N1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 369.4±48.0 °C(Predicted)
• pka: 6.60±0.50(Predicted)

Additional information on methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine

Introduction to Methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine (CAS No. 2640877-51-4)

Methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine (CAS No. 2640877-51-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of 1-methyl-1H-1,2,4-triazole and oxane, and it possesses unique structural features that make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of Methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine consists of a central amine group bonded to a (1-methyl-1H-1,2,4-triazol-5-yl)methyl moiety and an (oxan-2-yl)methyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The 1-methyl-1H-1,2,4-triazole ring is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile building block in organic synthesis. The oxane ring, on the other hand, provides steric bulk and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of Methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine in various therapeutic areas. One notable application is in the development of antifungal agents. The triazole moiety is a common structural feature in many antifungal drugs due to its ability to inhibit ergosterol biosynthesis in fungi. Research has shown that compounds containing this moiety can exhibit potent antifungal activity against a wide range of fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-yl)methyl]amine demonstrated significant antifungal activity against Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, Methyl[(1-methyl-1H-1,2,4-triazol-5-yl)methyl][(oxan-2-y l)meth yl]amine has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. The anti-inflammatory potential of this compound is attributed to its ability to modulate key signaling pathways involved in inflammation. A study published in the European Journal of Medicinal Chemistry found that Methyl[(1-meth yl - 1 H - 1 , 2 , 4 - triazol - 5 - yl )m eth yl ][( ox an - 2 - yl )m eth yl ]am ine inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

The pharmacokinetic properties of Meth yl [( 1 - meth yl - 1 H - 1 , 2 , 4 - triazol - 5 - yl )m eth yl ][( ox an - 2 - yl )m eth yl ]am ine have also been extensively studied. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for achieving therapeutic concentrations at target sites. However, this property also raises concerns about potential off-target effects and toxicity. To address these issues, researchers have focused on optimizing the structure of the compound through chemical modifications to improve its selectivity and reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Meth yl [( 1 - meth yl - 1 H - 1 , 2 , 4 - triazol - 5 - yl )m eth yl ][( ox an - 2 - yl )m eth yl ]am ine in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses with minimal adverse effects. Further studies are needed to determine optimal dosing regimens and long-term safety profiles.

In conclusion, Meth yl [( 1 - meth yl - H - triazol - yl )m eth y l ][( ox an - y l )m eth y l ]am ine (CAS No. ) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical applications.